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Overview of Zhan and Related Metathesis Catalysts

The table below summarizes key information for Zhan Catalyst-1B and some common alternative catalysts

based on the search results.

Catalyst
Name

Key Features & Applications Reported Performance Data

Zhan
Catalyst-
1B

Ruthenium-based complex; contains an electron-

withdrawing dimethylsulfonamide group; can be
immobilized on solid supports for easy recycling

and reduced metal contamination in products [1].

Specific TOF values not located.

Shown to be effective when
immobilized on mesoporous sieves

for RCM and other metathesis
reactions [2].

Zhan
Catalyst-
1C

Similar to 1B but with a tricyclohexylphosphine
ligand instead of an N-heterocyclic carbene (NHC)

[1].

Specific TOF values not located.

| Hoveyda-Grubbs Type | A major class of Ru catalysts that inspired Zhan catalysts; features an

isopropoxystyrene chelating ligand [1] [3]. | In a 2025 study, a modified polar derivative (Ru1) achieved a

TON ≥ 1,000 for RCM in a designed protein scaffold [3]. • Note: TON (Total Turnover Number) is different
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from TOF (Turnover Frequency). | | Grela 2nd Generation | A well-known Ru catalyst that also improves

upon the Hoveyda-Grubbs design [4]. | Specific TOF or activity data not located in search results. |

Experimental Context and Workflows

Since a direct "TOF comparison table" is not available, the information below on typical experimental

approaches may be useful for your own testing or for interpreting literature.

Typical Metathesis Reactions for Testing: The activity of these catalysts is often evaluated using

standard metathesis reactions. Common examples include:
Ring-Closing Metathesis (RCM): A frequently used test for catalyst activity, including in the

recent Nature study on an artificial metathase [3].
Metathesis of 1-decene and ADMET of 1,9-decadiene: These have been used to test the

activity of Zhan Catalyst-1B immobilized on various supports [2].
Key Experimental Factors: When comparing catalysts, the following conditions are critical to report,

as they greatly influence the observed TOF:
Substrate: The structure of the olefin (e.g., steric hindrance, electron density).

Temperature: The reaction temperature.
Solvent: The solvent used for the reaction.

Catalyst Loading: The mole percentage (mol%) of catalyst used.
Conversion and Time: The substrate conversion and reaction time used to calculate TOF.

The following diagram illustrates a general workflow for conducting and analyzing a catalyst comparison

study.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://fluorochem.co.uk/product-category/catalysts/transition-metals/metathesis/
https://www.nature.com/articles/s41929-025-01436-0
https://www.smolecule.com/products/s6609673?utm_src=pdf-body
https://www.academia.edu/59424873/Hoveyda_Grubbs_type_metathesis_catalyst_immobilized_on_mesoporous_molecular_sieves_The_influence_of_pore_size_on_the_catalyst_activity
https://www.smolecule.com/products/s6609673?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Define Comparison Goal

Select Catalyst Panel

Choose Test Reaction(s)

Establish Standard
Reaction Conditions

Run Experiments &
Monitor Reaction

Analyze Results &
Calculate Metrics

Report Data

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s6609673?utm_src=pdf-body-img
https://www.smolecule.com/products/s6609673?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s6609673?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. - Wikipedia Zhan catalyst [en.wikipedia.org]

2. (PDF) Hoveyda–Grubbs type metathesis ... - Academia.edu catalyst [academia.edu]

3. De novo design and evolution of an artificial metathase for ... [nature.com]

4. | Fluorochem Metathesis [fluorochem.co.uk]

To cite this document: Smolecule. [Zhan Catalyst-1B TOF comparison metathesis catalysts].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b6609673#zhan-

catalyst-1b-tof-comparison-metathesis-catalysts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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